Cas no 114302-81-7 (Adenosine, 2,8-dichloro-2'-deoxy-)

• Product Name: Adenosine, 2,8-dichloro-2'-deoxy-
• CAS No: 114302-81-7
• MF: C₁₀H₁₁Cl₂N₅O₃
• MW: 320.132039308548
• CID: 1202105
• Update Time: 2024-08-02

Adenosine, 2,8-dichloro-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2,8-dichloro-2'-deoxy-
• Adenosine, 2,8-dichloro-2'-deoxy- (6CI,9CI)

• Inchi： 1S/C10H11Cl2N5O3/c11-9-15-7(13)6-8(16-9)17(10(12)14-6)5-1-3(19)4(2-18)20-5/h3-5,18-19H,1-2H2,(H2,13,15,16)/t3-,4+,5+/m0/s1
• InChI Key： YODFHZZEXFEFHQ-VPENINKCSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(Cl)N=3)N)N=C2Cl)C[C@@H]1O

Computed Properties

• Exact Mass: 349.03469

Experimental Properties

• Density: 2.14±0.1 g/cm3(Predicted)
• Boiling Point: 631.0±65.0 °C(Predicted)
• PSA: 114.55
• pka: 13.61±0.60(Predicted)